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Compound of Interest

Compound Name: Jmv 179
CAS No.: 119386-87-7
Cat. No.: B1672975
Get Quote
. J

Disclaimer: No specific Safety Data Sheet (SDS) for JImv 179 (CAS No. 119386-87-7), a
cholecystokinin receptor antagonist, was publicly available at the time of this writing. The
following guidelines are based on general laboratory safety principles for handling potent,
novel, or poorly characterized chemical compounds. Researchers must perform a risk
assessment and consult their institution's environmental health and safety department before
handling this substance.

Jmv 179 is a specialized research chemical, and as such, requires careful handling to
minimize exposure and ensure a safe laboratory environment. The following information
provides essential guidance on personal protective equipment, disposal, and operational
procedures.

Personal Protective Equipment (PPE)

Given the unknown specific hazards of Jmv 179, a cautious approach to personal protective
equipment is warranted. The following table summarizes the recommended PPE for handling
this compound.
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Protection Type Recommended Equipment Purpose

Chemical splash goggles and Protects against splashes,

Eye Protection ] ] )
a face shield sprays, and airborne patrticles.

Chemical-resistant gloves ] )
Prevents skin contact with the

Skin Protection (e.g., nitrile), a lab coat, and
substance.

closed-toe shoes

i ) Minimizes the risk of inhaling
) ) A properly fitted respirator ) )
Respiratory Protection ) airborne particles of the
(e.g., N95 or higher)
compound.

Provides an additional layer of

Body Protection A disposable gown or apron protection for clothing and
skin.

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of Imv 179 is critical for laboratory
safety and compliance.

Operational Plan
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Step

Procedure

Key Considerations

1. Preparation

Work in a well-ventilated area,
preferably within a chemical

fume hood.

Ensure all necessary PPE is
worn correctly before handling

the substance.

Use appropriate tools (e.qg.,

Avoid creating dust. If

2. Handling spatulas, forceps) to handle dissolving, add solvent slowly
the solid compound. to the solid.
Store in a clearly labeled, Follow any specific storage

3. Storage tightly sealed container in a temperature recommendations
cool, dry, and dark place. if available.
In case of a spill, evacuate the
. _ Do not attempt to clean up a

) immediate area and follow o
4. Spill Cleanup large spill without proper

your institution's spill cleanup

protocol for potent compounds.

training and equipment.

Disposal Plan

Waste Type Disposal Method Regulatory Compliance
_ _ Dispose of as hazardous
Collect in a designated, )
i ) chemical waste through your
Solid Waste labeled waste container for o )
i institution's environmental
chemical waste.
health and safety program.
Collect in a designated, Do not pour down the drain.
Liquid Waste labeled waste container for Dispose of as hazardous

chemical waste.

chemical waste.

Contaminated PPE

Dispose of in a designated
waste container for chemically

contaminated items.

Follow your institution's
guidelines for the disposal of

contaminated PPE.

Experimental Workflow

The following diagram illustrates a general workflow for the safe handling of Imv 179 in a

laboratory setting.
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Safe Handling Workflow for Jmv 179

Preparation
- Don PPE
- Prepare work area (fume hood)

'

Handling
- Weigh/measure Jmv 179
- Perform experiment

v

Waste Collection
- Segregate waste types

l

Decontamination
- Clean work area
- Remove PPE

l

Disposal
- Transfer waste to central collection

Storage
- Seal container
- Store appropriately

Click to download full resolution via product page

Safe handling workflow for Jmv 179.

 To cite this document: BenchChem. [Essential Safety and Handling Guidelines for Jmv 179].
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[https://www.benchchem.com/product/b1672975/docs#essential-safety-and-handling-
guidelines-for-jmv-179]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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